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Compound of Interest

Compound Name:
tert-Butyl 2-hydroxy-2-

methylpropylcarbamate

Cat. No.: B069740 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling protocols

for tert-Butyl 2-hydroxy-2-methylpropylcarbamate (CAS No. 183059-24-7). The information

herein is compiled from available safety data sheets and chemical databases to ensure safe

laboratory practices.

Chemical Identification and Properties
Property Value Source

CAS Number 183059-24-7 ChemScene

Molecular Formula C₉H₁₉NO₃ ChemScene[1]

Molecular Weight 189.25 g/mol ChemScene[1]

Synonyms
tert-butyl N-(2-hydroxy-2-

methylpropyl)carbamate
ChemScene[1]

Purity ≥98% ChemScene[1]

Storage Temperature Room temperature ChemScene[1]
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Metric Value Source

LogP 1.282 ChemScene[1]

H-Bond Acceptors 3 ChemScene[1]

H-Bond Donors 2 ChemScene[1]

Rotatable Bonds 2 ChemScene[1]

Hazard Identification and Classification
Based on available data, tert-Butyl 2-hydroxy-2-methylpropylcarbamate is classified as

follows:

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

— Single Exposure
Category 3

H335: May cause respiratory

irritation

GHS Pictogram:

alt text

Signal Word:Warning[1][2]

Handling and Storage
Proper handling and storage are crucial to maintain the chemical's integrity and ensure

laboratory safety.
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Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.[3]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves (e.g., nitrile), safety glasses with side shields or goggles, and a lab coat.

Hygiene: Avoid contact with skin, eyes, and clothing. Do not breathe dust, fumes, gas, mist,

vapors, or spray. Wash hands thoroughly after handling.[3]

Ingestion: Do not eat, drink, or smoke when using this product.

Storage Conditions
Container: Keep the container tightly closed in a dry and cool place.[3]

Incompatibilities: Store away from incompatible materials. Although specific incompatibility

data for this compound is limited, avoid strong oxidizing agents as a general precaution.

Emergency and First-Aid Measures
Exposure Route First-Aid Procedure

If Swallowed
Rinse mouth. Call a POISON CENTER or

doctor/physician if you feel unwell.

If on Skin

Wash with plenty of soap and water. If skin

irritation occurs, get medical advice/attention.

Take off contaminated clothing and wash it

before reuse.

If Inhaled

Remove the person to fresh air and keep

comfortable for breathing. Call a POISON

CENTER or doctor/physician if you feel unwell.

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.
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Body Part Equipment Specifications

Eyes
Safety glasses with side-

shields or goggles

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.

Hands Chemical-resistant gloves
Nitrile or neoprene gloves are

generally recommended.

Body Laboratory coat
Standard lab coat to protect

against splashes.

Respiratory
Fume hood or ventilated

enclosure

Use in a well-ventilated area,

preferably under a chemical

fume hood, to avoid inhalation

of vapors.

Experimental Protocols
Detailed experimental safety data for tert-Butyl 2-hydroxy-2-methylpropylcarbamate is not

publicly available. The following are generalized protocols for the types of studies that would be

conducted to determine the GHS classifications. These are based on OECD guidelines.

Acute Oral Toxicity - Up-and-Down Procedure (OECD
425)

Objective: To determine the acute oral toxicity (LD50) of the substance.

Methodology: A single animal (typically a female rodent) is dosed at a starting level just

below the best preliminary estimate of the LD50.

Observation: The animal is observed for signs of toxicity for up to 14 days.

Dosage Adjustment: If the animal survives, a second animal is dosed at a higher level. If it

dies, the next animal is dosed at a lower level.

Endpoint: The test is complete when a stopping criterion is met, and the LD50 is calculated

using the maximum likelihood method.
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Acute Dermal Irritation/Corrosion (OECD 404)
Objective: To assess the potential of the substance to cause skin irritation or corrosion.

Methodology: A small amount of the substance (0.5 g or 0.5 mL) is applied to a shaved patch

of skin on a single animal (typically a rabbit).

Exposure: The test substance is held in contact with the skin for up to 4 hours.

Observation: The skin is observed for erythema (redness) and edema (swelling) at specified

intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

Scoring: The severity of the skin reactions is scored, and the substance is classified based

on the mean scores.

Acute Eye Irritation/Corrosion (OECD 405)
Objective: To determine the potential for the substance to cause serious eye damage or

irritation.

Methodology: A small amount of the substance (0.1 g or 0.1 mL) is instilled into the

conjunctival sac of one eye of a single animal (typically a rabbit). The other eye serves as a

control.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after application.

Scoring: The cornea, iris, and conjunctivae are scored for the severity of any lesions.

Classification: The substance is classified based on the persistence and severity of the

observed eye effects.
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Figure 1: Safe Handling and Storage Workflow
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Caption: Figure 1: Safe Handling and Storage Workflow
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Figure 2: Emergency Response Workflow
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Caption: Figure 2: Emergency Response Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: Safety and Handling of tert-Butyl 2-
hydroxy-2-methylpropylcarbamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b069740#tert-butyl-2-hydroxy-2-
methylpropylcarbamate-safety-data-sheet-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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